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Compound of Interest

Compound Name: Potassium dodecanoate-D23

CAS No.: 51732-20-8

Cat. No.: B1458372

Get Quote

This guide provides an in-depth exploration of Potassium dodecanoate-D23, a deuterated

variant of potassium laurate. Designed for researchers, scientists, and professionals in drug

development, this document details its fundamental physicochemical properties, with a primary

focus on its molecular weight. It also delves into the rationale behind its synthesis, its critical

applications in modern research, and the analytical techniques used for its characterization.

Core Physicochemical Properties
Potassium dodecanoate-D23 is the potassium salt of the fully deuterated version of

dodecanoic acid (lauric acid). The substitution of hydrogen atoms with their heavier isotope,

deuterium, imparts unique properties to the molecule, making it an invaluable tool in various

scientific disciplines.

Molecular Identity and Weight
The defining characteristic of Potassium dodecanoate-D23 is the complete replacement of

the 23 hydrogen atoms on the dodecanoate chain with deuterium atoms. This isotopic
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substitution directly influences its molecular weight.

The molecular formula for Potassium dodecanoate-D23 is C12D23KO2 or more descriptively,

CD3(CD2)10COOK.[1][2] Its IUPAC name is

potassium;2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosadeuteriododecanoate.[1]

[3]

The calculated molecular weight of this compound is approximately 261.54 g/mol [1][2] to

261.55 g/mol .[3] This is significantly higher than its non-deuterated counterpart, Potassium

dodecanoate (C12H23KO2), which has a molecular weight of approximately 238.41 g/mol .[4]

The mass difference is a direct consequence of the greater atomic mass of deuterium (≈2.014

amu) compared to protium (≈1.008 amu).

A summary of its key identifiers and weights is presented below:

Property
Potassium dodecanoate-
D23

Potassium dodecanoate

CAS Number 51732-20-8[1] 10124-65-9[4]

Molecular Formula C12D23KO2[1] C12H23KO2[4]

Average Molecular Weight 261.54 g/mol [1][2] 238.41 g/mol [4]

Monoisotopic Mass 261.27787661 Da[1][3] 238.133511841 Da[5]

Synonyms Potassium laurate-D23[1] Potassium laurate[4]

Physical and Chemical Characteristics
Like its non-deuterated analog, Potassium dodecanoate-D23 is a white to off-white solid at

room temperature.[4][6] It is the potassium salt of a medium-chain fatty acid and functions as a

surfactant, being soluble in water.[4][6] This compound should be stored at room temperature,

and for long-term stability, it is recommended to be kept in a cool, dark place.[1] While

generally stable, it should be kept away from strong oxidizing agents.[6]

Synthesis and Isotopic Labeling
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The production of perdeuterated fatty acids like dodecanoic acid-D23 is a complex chemical

synthesis process, as direct deuteration is often not feasible.[7] These molecules serve as

essential precursors for a wide range of deuterated compounds, including surfactants and

complex lipids.[7]

The general workflow for producing Potassium dodecanoate-D23 involves a multi-step

chemical synthesis of the deuterated fatty acid, followed by neutralization.
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Synthesis of Dodecanoic Acid-D23
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Caption: Generalized workflow for the synthesis of Potassium dodecanoate-D23.
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The causality behind this choice of synthesis is rooted in the need for precise placement of

deuterium atoms. Unlike simple H-D exchange, which can be non-specific, a ground-up

synthesis ensures full deuteration along the entire alkyl chain, which is critical for its

applications in mass spectrometry and neutron scattering.

Applications in Research and Development
The primary value of Potassium dodecanoate-D23 lies in its utility as an isotopic tracer and a

tool in biophysical studies. The significant mass difference between it and its natural

counterpart allows for clear differentiation in analytical experiments.

Metabolic Tracing and Fatty Acid Synthesis
In drug development and metabolic research, deuterated fatty acids are used to trace the

pathways of fatty acid synthesis and metabolism.[8][9] By introducing Potassium
dodecanoate-D23 into a biological system, researchers can use mass spectrometry to track its

incorporation into more complex lipids and monitor metabolic fluxes.

Experimental Protocol: Mass Spectrometry-Based Metabolic Labeling

Cell Culture: Culture cells of interest in a standard growth medium.

Labeling: Replace the standard medium with a medium supplemented with a known

concentration of Potassium dodecanoate-D23.

Incubation: Incubate the cells for a predetermined period to allow for the uptake and

metabolism of the deuterated fatty acid.

Lipid Extraction: Harvest the cells and perform a total lipid extraction using a standard

method (e.g., Bligh-Dyer or Folch extraction).

Sample Preparation: Derivatize the extracted fatty acids to fatty acid methyl esters (FAMEs)

for compatibility with gas chromatography-mass spectrometry (GC-MS).

Analysis: Analyze the FAMEs by GC-MS. The mass spectrometer will differentiate between

the endogenous (unlabeled) and the newly synthesized (deuterated) lipids based on their

mass-to-charge ratio.
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Quantification: Quantify the rate of fatty acid synthesis by comparing the peak areas of the

labeled and unlabeled species.[8]

Cell Culture Introduce
Potassium dodecanoate-D23

Cellular Uptake &
Metabolism Lipid Extraction Mass Spectrometry

(GC-MS or LC-MS)
Quantify Labeled vs.

Unlabeled Lipids

Click to download full resolution via product page

Caption: Experimental workflow for metabolic tracing using Potassium dodecanoate-D23.

Biophysics and Neutron Scattering
Deuterated surfactants and lipids are in high demand for neutron scattering experiments.[7]

This technique is exquisitely sensitive to the difference between hydrogen and deuterium. By

selectively deuterating components in a complex mixture (e.g., a micelle or a lipid bilayer),

researchers can use contrast variation techniques to highlight specific parts of a structure,

providing unparalleled insight into the organization and dynamics of soft matter systems.

Stabilizing Agent in Formulations
In pharmaceutical sciences, potassium dodecanoate acts as a stabilizing agent and emulsifier.

[4] The deuterated form can be used as an internal standard in quantitative studies to

determine the precise concentration of the non-deuterated active ingredient in a complex

formulation.

Conclusion
Potassium dodecanoate-D23 is more than just a heavy version of a common surfactant. Its

precisely increased molecular weight, a direct result of isotopic substitution, makes it an

indispensable tool for scientists. From tracing metabolic pathways in drug discovery to

elucidating the structure of complex biomaterials, the unique properties of this molecule provide

a level of analytical clarity that would otherwise be unattainable. This guide has outlined its core

properties, the logic behind its synthesis, and its critical applications, providing a foundational

understanding for professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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